Cas no 1170807-44-9 (ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1170807-44-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD09701560
• CID: 3159031
• PubChem ID: 25247677
• Update Time: 2025-10-30

ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate
• AKOS005167619
• ethyl 2-(3-methylpyrazol-1-yl)propanoate
• STK351927
• EN300-231469
• 1170807-44-9
• ethyl2-(3-methyl-1H-pyrazol-1-yl)propanoate

• MDL： MFCD09701560
• Inchi： 1S/C9H14N2O2/c1-4-13-9(12)8(3)11-6-5-7(2)10-11/h5-6,8H,4H2,1-3H3
• InChI Key： JKJKASNNZHUDIX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=CC(C)=N1)=O

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate

Comprehensive Overview of Ethyl 2-(3-Methyl-1H-Pyrazol-1-yl)Propanoate (CAS No. 1170807-44-9)

Ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 1170807-44-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a pyrazole ring, is widely recognized for its versatility in synthetic chemistry and its potential applications in drug discovery. The compound's unique structure, combining an ethyl ester group with a 3-methylpyrazole moiety, makes it a valuable intermediate for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate has surged due to their role in developing targeted therapies and sustainable agrochemicals. Searches for "pyrazole derivatives in drug design" and "ester-based bioactive molecules" have spiked, reflecting the growing interest in this chemical space. The compound's CAS No. 1170807-44-9 is frequently queried in scientific databases, underscoring its relevance in cutting-edge research.

The synthesis of ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate typically involves the condensation of 3-methyl-1H-pyrazole with ethyl 2-bromopropanoate under optimized reaction conditions. This process highlights the compound's role as a building block for more complex structures. Researchers are particularly interested in its potential to modulate enzyme activity or serve as a ligand in catalytic systems, aligning with trends in green chemistry and precision medicine.

From an industrial perspective, CAS No. 1170807-44-9 is often discussed in forums focusing on scalable synthetic routes and cost-effective intermediates. The compound's stability under various pH conditions and its solubility profile make it a candidate for formulation development. Notably, queries like "pyrazole esters in crop protection" and "small molecule modulators" frequently appear in conjunction with this compound, indicating its cross-disciplinary appeal.

Quality control of ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate is critical, with analytical methods such as HPLC and NMR being standard for verification. The pharmaceutical industry particularly values high-purity batches of this material for high-throughput screening campaigns. Recent publications have explored its derivatives as potential anti-inflammatory agents, tying into the broader search trends around "non-steroidal drug alternatives" and "metabolic stability optimization."

Environmental considerations for CAS No. 1170807-44-9 include its biodegradability profile and eco-friendly synthesis methods—a hot topic in ESG-focused research. The compound's low toxicity in preliminary studies makes it attractive compared to traditional aromatic intermediates, addressing the surge in searches for "safer chemical alternatives." Regulatory databases show increasing patents involving this compound, particularly in bioconjugation techniques and prodrug development.

Future research directions for ethyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate may explore its structure-activity relationships in greater depth, especially given the rise of AI-driven molecular modeling queries. Its compatibility with click chemistry protocols positions it well for theranostic applications—a trending intersection of diagnostics and therapy. As the scientific community prioritizes multifunctional compounds, this pyrazole ester continues to demonstrate remarkable adaptability across research verticals.